Cas no 79995-67-8 (Blumeatin B)

Blumeatin B is a bioactive flavonoid compound derived from Blumea balsamifera, a plant traditionally used in herbal medicine. It exhibits notable antioxidant and anti-inflammatory properties, making it a subject of interest in pharmacological research. The compound's structure features a flavone backbone with hydroxyl and methoxy substitutions, contributing to its stability and reactivity. Studies suggest potential applications in mitigating oxidative stress and inflammatory pathways. Blumeatin B is characterized by its high purity and reproducibility in extraction, ensuring consistency for research purposes. Its mechanism of action involves modulation of cellular signaling pathways, particularly those related to NF-κB and Nrf2. Further investigations are ongoing to explore its therapeutic potential.

Blumeatin B structure

Product Name:Blumeatin B

CAS No:79995-67-8

MF:C₁₇H₁₆O₇

MW:332.304745674133

CID:569998

PubChem ID:157600

Update Time:2025-05-28

Blumeatin B Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,2,3-dihydro-3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-, (2R,3R)-
- Blumeatin B
- (2R,3R)-3,5-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-2,3 -dihydro-4H-chromen-4-one
- 4H-1-Benzopyran-4-one,2,3-dihydro-3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-, (2R,...
- (+)-4',7-di-O-methyl-2,3-trans-dihydroquercetin
- (2R,3R)-(+)-4',7-di-O-methyldihydroquercetin
- (2R,3R)-dihydroquercetin-4',7-di-O-methyl ether
- 3',5-dihydroxy-4',7-dimethoxydihydroflavonol
- 4',7-di-O-methyldihydroquercetin
- 4H-1-Benzopyran-4-one,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-2-(3,4-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-,(2S,3R)-
- 5,3',3-trihydroxy-7,4'-dimethoxyflavanone
- AC1L7URN
- AG-F-87132
- AGN-PC-00IYG9
- CTK4J9744
- Dihydroquercetin 7
- [ "Dihydroquercetin 7", "4'-dimethyl ether" ]
- (2R,3R)-2,3-Dihydro-3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one (ACI)
- 4H-1-Benzopyran-4-one, 2,3-dihydro-3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-, (2R-trans)- (ZCI)
- (+)-4′,7-Di-O-methyl-(2R,3R)-dihydroquercetin
- (+)-4′,7-Dimethoxy-(2R,3R)-dihydroquercetin
- (2R,3R)-dihydroquercetin-4′,7-dimethyl ether
- FS-9043
- 79995-67-8
- CS-0023569
- DTXSID301000894
- (+)-4',7-Di-O-methyl-(2R,3R)-dihydroquercetin; (+)-4',7-Dimethoxy-(2R,3R)-dihydroquercetin; (2R,3R)-dihydroquercetin-4',7-dimethyl ether
- AKOS040761421
- (2R,3R)-3,5-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxychroman-4-one
- 3,5-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-2,3-dihydro-4H-1-benzopyran-4-one
- 4H-1-Benzopyran-4-one, 2,3-dihydro-3,5-dihydroxy-2-(3-hydroxy-4-methox yphenyl)-7-methoxy-, (2R,3R)-
- HY-N2943
- (2R,3R)-3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-2,3-dihydrochromen-4-one
- E87092
- AKOS032948845
- 3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-3,4-dihydro-2H-1-benzopyran-4-one
- 5,3,3'-trihydroxy-7,4'-dimethoxyflavanone
- 3,3',5-Trihydroxy-4',7-dimethoxyflavanone
- (2R,3R)-3,5,3'-Trihydroxy-7,4'-dimethoxyflavanone
- 3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-2,3-dihydrochromen-4-one
- CHEBI:175238
- Taxifolin 7,4'-dimethyl ether
- 4H-1-Benzopyran-4-one, 2,3-dihydro-3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-, (2R,3R)-
- (2R,3R)-3,5-DIHYDROXY-2-(3-HYDROXY-4-METHOXYPHENYL)-7-METHOXY-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
- DA-51229
- Inchi： 1S/C17H16O7/c1-22-9-6-11(19)14-13(7-9)24-17(16(21)15(14)20)8-3-4-12(23-2)10(18)5-8/h3-7,16-19,21H,1-2H3/t16-,17+/m0/s1
- InChI Key： SVPNMFZMHPLGRR-DLBZAZTESA-N
- SMILES： O=C1[C@H](O)[C@@H](C2C=CC(OC)=C(O)C=2)OC2C=C(C=C(C1=2)O)OC

Computed Properties

Exact Mass: 332.08960285g/mol
Monoisotopic Mass: 332.08960285g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 456
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 105Å²

Experimental Properties

Color/Form: Powder
Density: 1.4±0.1 g/cm3
Boiling Point: 627.8±55.0 °C at 760 mmHg
Flash Point: 234.4±25.0 °C
Vapor Pressure: 0.0±1.9 mmHg at 25°C

Blumeatin B Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Blumeatin B Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3522-1 mg	Blumeatin B	79995-67-8		1mg	￥2275.00	2022-04-26
TRC	B377740-100mg	Blumeatin B	79995-67-8		100mg	$ 15613.00	2023-04-18
TargetMol Chemicals	TN3522-1 mg	Blumeatin B	79995-67-8	98%	1mg	￥ 5,390	2023-07-11
TargetMol Chemicals	TN3522-1mg	Blumeatin B	79995-67-8		1mg	￥ 2110	2024-07-20
A2B Chem LLC	AH54314-5mg	4H-1-Benzopyran-4-one, 2,3-dihydro-3,5-dihydroxy-2-(3-hydroxy-4-methox yphenyl)-7-methoxy-, (2R,3R)-	79995-67-8	Powder	5mg	$660.00	2024-04-19
A2B Chem LLC	AH54314-10mg	4H-1-Benzopyran-4-one, 2,3-dihydro-3,5-dihydroxy-2-(3-hydroxy-4-methox yphenyl)-7-methoxy-, (2R,3R)-	79995-67-8	≥98%	10mg	$927.00	2024-04-19
Ambeed	A1527793-1mg	(2R,3R)-3,5-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxychroman-4-one	79995-67-8	95%	1mg	$280.0	2025-04-16
Ambeed	A1527793-5mg	(2R,3R)-3,5-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxychroman-4-one	79995-67-8	98%	5mg	$870.0	2024-07-24
Ambeed	A1527793-10mg	(2R,3R)-3,5-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxychroman-4-one	79995-67-8	98%	10mg	$1400.0	2024-07-24
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	A01_1527516-10mg	Blumeatin B, 98%, from Blumea balsamifera(L.)DC.	79995-67-8	98%	10mg	¥10313.00	2025-04-12